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Compound of Interest

Compound Name: 2-Oxodecanoic acid

Cat. No.: B1217207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2-
Oxodecanoic acid (CAS No. 333-60-8), alongside essential technical information for its
procurement, quality control, and biological context. This document is intended for research
and development purposes only.

Commercial Suppliers and Product Specifications

2-Oxodecanoic acid, also known as 2-ketocaproic acid, is a specialty chemical available from
a select number of commercial suppliers. Procurement for research purposes typically involves
sourcing from companies that specialize in fine chemicals, building blocks, and analytical
standards. Below is a summary of identified commercial suppliers. Note that pricing and
availability are often subject to quotation and may vary based on quantity and purity
requirements.

Table 1: Commercial Supplier Data for 2-Oxodecanoic Acid (CAS: 333-60-8)
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Quality Control and Experimental Protocols

Ensuring the identity and purity of 2-Oxodecanoic acid is critical for reproducible research.

The following are representative protocols for common analytical techniques used for the
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quality control of a-keto acids.

Protocol: Purity Determination by High-Performance
Liquid Chromatography (HPLC)

This method is designed to separate 2-Oxodecanoic acid from potential impurities and
determine its purity. a-Keto acids can be analyzed directly or after derivatization to enhance UV
detection.

¢ Objective: To determine the purity of a 2-Oxodecanoic acid sample.
e Instrumentation:
o HPLC system with a UV or Photodiode Array (PDA) detector.
o Reversed-phase C18 column (e.g., 4.6 mm [.D. x 150 mm, 5 um particle size).

e Reagents:

[¢]

Acetonitrile (HPLC grade).

[¢]

Water (HPLC grade).

o

Trifluoroacetic acid (TFA) or Formic acid.

o

2-Oxodecanoic acid standard and sample.
o Methodology:

o Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and Water with 0.1%
TFA (e.g., 80:20 v/v). The exact ratio should be optimized for best peak shape and
retention.

o Standard Preparation: Accurately weigh and dissolve the 2-Oxodecanoic acid reference
standard in the mobile phase to a known concentration (e.g., 1 mg/mL).

o Sample Preparation: Prepare the sample to be tested at the same concentration as the
standard.
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o Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Column Temperature: 40°C.

Injection Volume: 10 pL.

Detection Wavelength: 210 nm.

o Analysis:
» |nject the standard solution to determine the retention time of 2-Oxodecanoic acid.
» [nject the sample solution.

» Calculate the purity by dividing the area of the main peak by the total area of all peaks,
expressed as a percentage (Area %).

Protocol: Structural Confirmation by Nuclear Magnetic
Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the chemical structure of the molecule. a-Keto acids can
exist in equilibrium with their hydrate form in solution, which can be observed in the NMR
spectrum.[3][4]

e Objective: To confirm the molecular structure of 2-Oxodecanoic acid.
 Instrumentation:

o NMR Spectrometer (e.g., 400 MHz or higher).
e Reagents:

o Deuterated solvent (e.g., Chloroform-d, CDCls, or DMSO-de).

o 2-Oxodecanoic acid sample.
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o Methodology:

o Sample Preparation: Dissolve approximately 5-10 mg of the 2-Oxodecanoic acid sample
in ~0.6 mL of the chosen deuterated solvent in an NMR tube.

o Data Acquisition:
» Acquire a *H (Proton) NMR spectrum.
» Acquire a 8C (Carbon) NMR spectrum.
o Data Analysis:

» 1H NMR: Analyze the chemical shifts, integration values, and splitting patterns. Expect
signals corresponding to the aliphatic chain protons and the carboxylic acid proton. The
a-carbon protons will be absent due to the keto group.

= 13C NMR: Analyze the chemical shifts. Expect signals for the carbonyl carbon of the
carboxylic acid (~160-170 ppm), the keto carbonyl carbon (~190-200 ppm), and the
carbons of the aliphatic chain.

= Compare the obtained spectra with reference spectra or predicted chemical shifts to
confirm the structure.

Protocol: Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying volatile and semi-volatile compounds. Carboxylic
acids often require derivatization to increase their volatility for GC analysis.

o Objective: To confirm the identity and assess the purity of 2-Oxodecanoic acid through its
mass spectrum.

e |nstrumentation:
o GC-MS system.

e Reagents:
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o Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA, or Methanolic
HCI for methyl ester formation).

o Anhydrous solvent (e.g., Toluene, Ethyl Acetate).

o 2-Oxodecanoic acid sample.

o Methodology:

o Derivatization (Methyl Ester formation):

Dissolve ~1 mg of the sample in 200 pL of Toluene.

Add 100 pL of 2M Methanolic HCI.

Heat the mixture at 80°C for 60 minutes to form the methyl ester derivative.[5]

Cool the sample and inject it into the GC-MS.

o GC-MS Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
» Inlet Temperature: 250°C.
= Oven Program: Start at 100°C, hold for 2 minutes, then ramp up to 280°C at 10°C/min.
= Carrier Gas: Helium.
» MS lonization: Electron lonization (EIl) at 70 eV.
= MS Scan Range: m/z 40-400.
o Data Analysis:

» Analyze the resulting chromatogram for the main peak corresponding to the derivatized
2-Oxodecanoic acid.
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» Examine the mass spectrum of the main peak. The fragmentation pattern should be
consistent with the structure of the derivative. The molecular ion peak should
correspond to the mass of the derivatized molecule.

Visualization of Workflows and Biological Pathways

Visual diagrams are essential for understanding complex processes. The following sections
provide Graphviz diagrams for a typical chemical procurement workflow and the relevant
biological context of fatty acid signaling.

Chemical Procurement and Validation Workflow

This diagram outlines the logical steps a researcher would take from identifying a need for 2-
Oxodecanoic acid to its final use in an experiment.

Fig 1. Workflow for procuring and validating 2-Oxodecanoic acid.

Role in Bacterial Quorum Sensing

While 2-Oxodecanoic acid itself is a metabolite, the structurally similar molecule cis-2-
decenoic acid is a known signaling molecule in bacteria like Pseudomonas aeruginosa. It is
part of a cell-to-cell communication system known as quorum sensing, which regulates
virulence and biofilm formation.[6] This pathway illustrates its role as a dispersion signal.

Fig 2. Role of a decenoic acid analog in bacterial signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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